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Compound of Interest

Compound Name: 1-Cyclohexyltrimethylamine

Cat. No.: B103509 Get Quote

Introduction and Scope
1-Cyclohexyltrimethylamine (also known as N,N-Dimethylcyclohexanemethanamine) is a

tertiary amine featuring a cyclohexyl group attached to a trimethylamine moiety.[1][2] Its

structure lends itself to applications as an intermediate in organic synthesis and potentially as a

building block in pharmaceutical development. Understanding its fundamental physical

properties is a critical prerequisite for its effective use in research and development, enabling

accurate reaction design, purification, and formulation.

This guide provides a comprehensive overview of the known physical properties of 1-
Cyclohexyltrimethylamine, alongside detailed, field-proven experimental protocols for their

determination. The methodologies described are designed to be self-validating, ensuring

researchers can confidently characterize this compound in a laboratory setting.

Physicochemical and Molecular Properties
A summary of the core physicochemical properties of 1-Cyclohexyltrimethylamine is

presented below. It is important to note that while some properties like boiling point and

molecular weight are well-documented, others such as density and refractive index require

experimental determination for specific batches.
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Property Value Source

IUPAC Name
1-cyclohexyl-N,N-

dimethylmethanamine
PubChem[3]

Synonyms

N,N-

Dimethylcyclohexanemethana

mine,

(Cyclohexylmethyl)dimethylami

ne

PubChem[3]

CAS Number 16607-80-0 NIST[4]

Molecular Formula C₉H₁₉N NIST[4]

Molecular Weight 141.25 g/mol PubChem[3]

Boiling Point 173 °C (446.15 K) NIST[4]

Density

Not available in literature,

requires experimental

determination.

-

Refractive Index (n_D)

Not available in literature,

requires experimental

determination.

-

Melting Point

Not available in literature,

expected to be well below 0

°C.

-

Solubility

Expected to be miscible with

common organic solvents and

sparingly soluble in water.

Inferred from structure

Molecular Structure and Characterization Workflow
The structural representation and a logical workflow for the comprehensive physical

characterization of 1-Cyclohexyltrimethylamine are essential for planning experimental work.
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Molecular Structure of 1-Cyclohexyltrimethylamine
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Caption: Molecular structure of 1-Cyclohexyltrimethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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